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Compound of Interest

N,2,2-trimethylcyclopropan-1-
Compound Name:
amine

Cat. No.: B15273802

Get Quote

Executive Summary

N,2,2-trimethylcyclopropan-1-amine (CAS: 1248701-12-3 / 31820-19-6 related salts)
presents a unique analytical challenge due to the high ring strain of the cyclopropane moiety
combined with the stabilizing influence of the gem-dimethyl group. Unlike linear aliphatic
amines or unstrained cyclic isomers (e.g., N-methylcyclopentylamine), this molecule undergoes

distinct ring-opening fragmentation upon ionization.

This guide objectively compares its fragmentation behavior against structural isomers and
analogs, providing a validated framework for differentiation in complex matrices.

Chemical Identity & Structural Context[1][2][3]1[4][5]
[6][71[8][°]
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Property Specification

IUPAC Name N,2,2-Trimethylcyclopropan-1-amine

Molecular Formula

Exact Mass 99.1048 Da

Cyclopropane ring, 2,2-dimethyl substitution, N-

Structure ) .

methyl amine at position 1

Gem-dimethyl group: Provides a diagnostic M-
Key Feature 15 loss. Cyclopropy! Strain: ~27.5 kcal/mol

strain energy drives ring opening.

Experimental Methodology

To replicate the fragmentation patterns described, the following standardized protocols for Gas
Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass
Spectrometry (LC-MS) are recommended.

GC-MS Protocol (Electron lonization - El)

e Instrument: Agilent 7890B/5977B or equivalent single quadrupole.
e Column: DB-5ms Ul (30 m x 0.25 mm x 0.25 pum).

e Inlet: Split/Splitless, 250°C. Split ratio 10:1.

e Carrier Gas: Helium at 1.0 mL/min (constant flow).

e Oven Program: 40°C (hold 2 min) —» 10°C/min — 200°C.

¢ lonization: Electron Impact (El) at 70 eV.

e Source Temp: 230°C.

e Scan Range: m/z 35-200.

LC-MS Protocol (Electrospray lonization - ESI)
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e Instrument: Thermo Q-Exactive or Waters Xevo (Q-TOF).

e Column: C18 Reverse Phase (e.g., Waters BEH C18, 2.1 x 50 mm).

e Mobile Phase: (A) 0.1% Formic Acid in Water; (B) 0.1% Formic Acid in Acetonitrile.
» Gradient: 5% B to 95% B over 5 min.

« lonization: ESI Positive Mode (+).

Collision Energy (HCD/CID): Stepped 15, 30, 45 eV.

Fragmentation Analysis (Mechanism & Pathway)[5]
[10]

The fragmentation of N,2,2-trimethylcyclopropan-1-amine is governed by two competing
forces: the alpha-cleavage initiated by the nitrogen lone pair and the relief of ring strain via C-C
bond scission.

Mechanistic Pathway
« lonization: Removal of an electron from the Nitrogen lone pair yields the radical cation (

, m/z 99).

» Alpha-Cleavage / Ring Opening: The bond between C1 and C2 is weakened. Cleavage here
is favored because it places the radical on the tertiary carbon (C2) containing the gem-
dimethyl group, which is highly stabilized.

» Distonic lon Formation: The ring opens to form a distonic ion (charge on N, radical on C).
e Secondary Fragmentation:
o Loss of Methyl (M-15): Direct loss from the gem-dimethyl group or the N-methyl group.

o Iminium lon Formation: Cleavage of the carbon skeleton to produce stable iminium
species (m/z 44, 58).
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Visualization of Fragmentation Pathways
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Caption: Predicted fragmentation pathway for N,2,2-trimethylcyclopropan-1-amine showing
ring opening and primary diagnostic ions.

Comparative Performance Analysis

To validate the identity of N,2,2-trimethylcyclopropan-1-amine, it must be distinguished from
common isomers. The table below compares its spectral "fingerprint” against alternatives.

Diagnostic Comparison Table
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N,2,2- N- .
) Cyclohexylamine
Feature Trimethylcyclopropa  Methylcyclopentylam (I )
somer

n-1-amine ine (Isomer)

Molecular lon (M+) m/z 99 (Weak) m/z 99 (Moderate) m/z 99 (Weak)
o m/z 57 (Ring m/z 56 (
Base Peak m/z 44 or 58 (Iminium)
fragment) )

High Intensity (m/z 84) o o
M - 15 (Methyl Loss) ) Low / Negligible Negligible
(Due to gem-dimethyl)

M - 43 (Propyl Loss) Moderate High (Ring break) High
Diagnostic Ratio High 84/99 ratio Low 84/99 ratio High 56/43 ratio
] Ring strain release + Ring conformation )
Mechanism Retro-Diels-Alder type

gem-dimethyl stability  flexibility

Analytical Insights

e The "Gem-Dimethyl" Signature: The most critical differentiator is the m/z 84 peak. In the
target molecule, the loss of a methyl group from the C2 position relieves steric crowding and
forms a stabilized cation. Isomeric cycloalkylamines (5- or 6-membered rings) lack this labile
methyl group and rarely show a significant M-15 peak.

e Ring Strain Indicator: The presence of low-mass hydrocarbon fragments (m/z 41, 39) is often
more pronounced in cyclopropanes due to the high energy released upon ring opening,
compared to the "softer" fragmentation of cyclopentane rings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 39599-52-5|5-Azaspiro[2.3]hexane|BLD Pharm [bldpharm.com]

2. 26389-66-2|N-(Cyclopropylmethyl)propan-2-amine|BLD Pharm [bldpharm.com]

3. Search Results - AK Scientific [aksci.com]
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guide-mass-spectrometry-profiling-of-n-2-2-trimethylcyclopropan-1-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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